Cas no 854901-03-4 (1H-Pyrazole-4-carbonitrile, 5-methyl-1,3-diphenyl-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-methyl-1,3-diphenyl-
• CAS No: 854901-03-4
• MF: C₁₇H₁₃N₃
• MW: 259.305223226547
• CID: 1838523
• Update Time: 2024-11-26

1H-Pyrazole-4-carbonitrile, 5-methyl-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-methyl-1,3-diphenyl-

• Inchi： 1S/C17H13N3/c1-13-16(12-18)17(14-8-4-2-5-9-14)19-20(13)15-10-6-3-7-11-15/h2-11H,1H3
• InChI Key： WFGXWFINSCDPBM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)=C(C#N)C(C2=CC=CC=C2)=N1

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Melting Point: 134 °C
• Boiling Point: 455.5±33.0 °C(Predicted)
• pka: -3.62±0.10(Predicted)